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Compound of Interest

Compound Name: Dye 937

Cat. No.: B15556216 Get Quote

Dye 937: A Technical Guide for Researchers
For Immediate Release

This technical guide provides an in-depth overview of Dye 937, a substituted unsymmetrical

cyanine dye. Tailored for researchers, scientists, and drug development professionals, this

document details the dye's chemical properties, applications in DNA visualization, and relevant

experimental methodologies.

Core Concepts
Dye 937 is a fluorescent stain primarily utilized for the detection of DNA in electrophoretic gels.

[1][2][3] As a member of the cyanine dye family, it exhibits selective permeability and interacts

with nucleic acids, enabling visualization under appropriate excitation wavelengths.

Chemical Identity and Structure
Dye 937 is chemically identified as an unsymmetrical cyanine dye.[1] Its fundamental

properties are summarized below:
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Property Value Reference

Molecular Formula C₃₂H₃₇IN₄S [1]

Molecular Weight 636.63 g/mol

CAS Number 195199-04-3 [1]

IUPAC Name

N,N-dimethyl-N'-[4-[(3-methyl-

1,3-benzothiazol-2-

ylidene)methyl]-1-

phenylquinolin-1-ium-2-yl]-N'-

propylpropane-1,3-

diamine;iodide

[4]

Canonical SMILES

CCCN(CCCN(C)C)C1=--

INVALID-LINK--

C5=CC=CC=C5.[I-]

[4]

Photophysical Properties
The fluorescence of Dye 937 is central to its application. While specific excitation and emission

maxima for Dye 937 are not readily available in the public domain, the photophysical properties

of similar cyanine dyes when bound to DNA have been studied.[5][6][7] Generally, cyanine

dyes exhibit significant enhancement of their fluorescence quantum yield upon binding to DNA.

The table below will be updated as specific data for Dye 937 becomes available.

Parameter Value Conditions

Excitation Maximum (λex) Not available In the presence of dsDNA

Emission Maximum (λem) Not available In the presence of dsDNA

Molar Extinction Coefficient (ε) Not available

Quantum Yield (Φ) Not available

Experimental Protocols
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While a specific, validated protocol for Dye 937 is not widely published, a general procedure for

staining DNA in agarose gels with fluorescent dyes can be adapted. The following is a

generalized post-staining protocol that can be optimized for use with Dye 937.

Post-Staining Protocol for Agarose Gels
Electrophoresis: Perform agarose gel electrophoresis of DNA samples according to standard

laboratory procedures.

Staining Solution Preparation: Prepare a staining solution of Dye 937 in an appropriate buffer

(e.g., 1X TAE or 1X TBE). The optimal concentration of the dye should be empirically

determined, but a starting point similar to other sensitive fluorescent dyes (e.g., 1:10,000

dilution of a stock solution) can be used.

Staining: Carefully immerse the gel in the staining solution. Ensure the entire gel is

submerged.

Incubation: Gently agitate the gel on an orbital shaker for 20-30 minutes at room

temperature. Protect the staining solution and gel from light to prevent photobleaching.

Destaining (Optional): If high background fluorescence is observed, a destaining step can be

performed by incubating the gel in the electrophoresis buffer for 15-30 minutes.

Visualization: Visualize the stained DNA bands using a UV transilluminator or a gel

documentation system equipped with the appropriate excitation and emission filters for

cyanine dyes.

Mechanism of Action: DNA Intercalation
The interaction of many cyanine dyes with DNA is understood to occur via intercalation, where

the dye molecule inserts itself between the base pairs of the DNA double helix. This binding

mode is often accompanied by a significant increase in the dye's fluorescence.

Below is a simplified representation of the DNA intercalation process.
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Simplified DNA Intercalation Workflow

In Solution
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Caption: A diagram illustrating the general mechanism of DNA intercalation by a fluorescent

dye, leading to signal detection.

This guide serves as a foundational resource for the application of Dye 937 in molecular

biology research. Further empirical validation of protocols and photophysical characterization is

recommended for specific experimental contexts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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